1-{3-[(4-nitrobenzyl)oxy]phenyl}ethanone

• IUPAC Name: 1-[3-[(4-nitrophenyl)methoxy]phenyl]ethanone
• InChI: InChI=1S/C15H13NO4/c1-11(17)13-3-2-4-15(9-13)20-10-12-5-7-14(8-6-12)16(18)19/h2-9H,10H2,1H3
• InChI Key: UANLEEXTAPHAJD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)OCC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C15H13NO4
• Molecular Weight: 271.27 g/mol

Description

1-{3-[(4-nitrobenzyl)oxy]phenyl}ethanone, commonly known as NBPE, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

• Synthesis and Characterization of Nickel(II) Complexes : A study by Chai et al. (2017) discusses the synthesis and characterization of mono- and dinuclear Ni(II) complexes using ligands related to 1-{3-[(4-nitrobenzyl)oxy]phenyl}ethanone. These complexes exhibit potential in spectroscopic, electrochemical, and antimicrobial applications.

• Photochemical Reaction Mechanisms : Research by Gáplovský et al. (2005) explores the photochemical reaction mechanisms of 2-nitrobenzyl compounds, a category that includes derivatives of this compound. This study is significant for understanding the behavior of these compounds under light exposure.

• Antimicrobial Activity of Nitrobenzyl Compounds : A 2011 study by Patel et al. investigates the synthesis and antimicrobial activity of nitrobenzyl compounds, demonstrating their potential in combating bacterial infections.

• Fungitoxicity of Benzylideneamino Derivatives : Mehton, Sharma, and Rai (2009) conducted a study on the synthesis and fungitoxicity of 1-(3-(benzylideneamino)phenyl)ethanone derivatives, showcasing their potential in plant disease management (Mehton et al., 2009).

• Structural Chemistry of Schiff Bases : A study by Şahin et al. (2011) discusses the X-ray and DFT-calculated structures of Schiff base compounds related to this compound, which is important for understanding their molecular properties and potential applications.

• Antimicrobial and Thermal Behavior Studies : Research by Al-Zaidi et al. (2019) focuses on the synthesis, spectral investigation, antimicrobial, and thermal behavior of Schiff base complexes, highlighting the multifaceted applications of compounds related to this compound.